N-(3,4-dimethoxyphenyl)-1-(ethylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-ethylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H24N2O5S/c1-4-24(20,21)18-9-7-12(8-10-18)16(19)17-13-5-6-14(22-2)15(11-13)23-3/h5-6,11-12H,4,7-10H2,1-3H3,(H,17,19)
• InChI Key: MJMNWTKJCCOCFV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H24N2O5S
• Molecular Weight: 356.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-1-(ethylsulfonyl)piperidine-4-carboxamide is a synthetic organic compound characterized by its unique chemical structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dimethoxyphenyl)-1-(ethylsulfonyl)piperidine-4-carboxamide typically involves multiple steps One common method includes the reaction of 3,4-dimethoxybenzaldehyde with piperidine to form an intermediate, which is then subjected to sulfonylation using ethylsulfonyl chloride

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods ensure high yield and purity of the compound, utilizing optimized reaction conditions such as temperature, pressure, and the use of catalysts to enhance the efficiency of each step.

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dimethoxyphenyl)-1-(ethylsulfonyl)piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethylsulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce sulfides or thiols. Substitution reactions result in the replacement of the ethylsulfonyl group with the nucleophile used.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-1-(ethylsulfonyl)piperidine-4-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for treating various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism by which N-(3,4-dimethoxyphenyl)-1-(ethylsulfonyl)piperidine-4-carboxamide exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in cellular signaling pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• N-(3,4-dimethoxyphenyl)piperidine-4-carboxamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]piperidine-4-carboxamide

Uniqueness

N-(3,4-dimethoxyphenyl)-1-(ethylsulfonyl)piperidine-4-carboxamide is unique due to the presence of the ethylsulfonyl group, which imparts distinct chemical and biological properties. This group influences the compound’s reactivity, solubility, and interaction with molecular targets, differentiating it from other similar compounds.